methyl 3-(3,4-dimethoxybenzamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3,4-dimethoxybenzoyl)amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C21H19NO5S/c1-25-16-10-9-14(11-17(16)26-2)20(23)22-15-12-18(13-7-5-4-6-8-13)28-19(15)21(24)27-3/h4-12H,1-3H3,(H,22,23)
• InChI Key: NOIVVGPXSZHSHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(SC(=C2)C3=CC=CC=C3)C(=O)OC)OC
• Molecular Formula: C21H19NO5S
• Molecular Weight: 397.4 g/mol

Description

Methyl 3-(3,4-dimethoxybenzamido)-5-phenylthiophene-2-carboxylate (MDMPC) is an aromatic thiophene-based carboxylate that has recently been studied for its potential applications in medicinal chemistry and drug development. MDMPC is a unique compound that has been found to possess a wide range of biological activities, including antioxidant, antitumor, and anti-inflammatory activities. It has also been studied for its ability to modulate the activity of various enzymes and receptors, as well as its ability to interact with DNA.

Scientific Research Applications

Methyl 3-(3,4-dimethoxybenzamido)-5-phenylthiophene-2-carboxylate has been studied for its potential applications in medicinal chemistry and drug development. It has been found to possess a wide range of biological activities, including antioxidant, antitumor, and anti-inflammatory activities. It has also been studied for its ability to modulate the activity of various enzymes and receptors, as well as its ability to interact with DNA. Furthermore, this compound has been studied for its potential to act as an inhibitor of cyclooxygenase-2 (COX-2) and to act as an anti-tumor agent.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 3,4-diaminobenzoyl derivatives, have been reported to inhibit coagulation factor xa (fxa) . FXa plays a crucial role in the activation of the coagulation system, being located at the junction of the intrinsic and extrinsic coagulation pathways .

Mode of Action

Similar compounds have been shown to interact with their targets, such as fxa, through the formation of multiple hydrogen bonds with specific amino acid residues . This interaction can lead to changes in the target’s function, potentially inhibiting its activity .

Biochemical Pathways

Given the potential target of fxa, it can be inferred that the compound may affect the coagulation cascade, a series of reactions that ultimately lead to the formation of a blood clot .

Pharmacokinetics

Compounds with similar structures have been reported to have improved solubility due to the decrease of intramolecular hydrogen bonds and the change of rigid structure .

Result of Action

Similar compounds have been reported to have antithrombotic activity, significantly prolonging prothrombin time . This suggests that the compound may have a similar effect, potentially inhibiting the formation of blood clots.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 3-(3,4-dimethoxybenzamido)-5-phenylthiophene-2-carboxylate in laboratory experiments include its wide range of biological activities, its ability to modulate the activity of various enzymes and receptors, and its ability to interact with DNA. Additionally, this compound is relatively easy to synthesize and is relatively stable in aqueous solutions. The limitations of using this compound in laboratory experiments include its potential toxicity and its potential to interfere with other compounds in the experiment.

Future Directions

The future directions for methyl 3-(3,4-dimethoxybenzamido)-5-phenylthiophene-2-carboxylate research include further studies into its potential applications in medicinal chemistry and drug development, its potential to act as an inhibitor of cyclooxygenase-2 (COX-2) and to act as an anti-tumor agent, and its potential to act as an antioxidant, anti-inflammatory, and neuroprotective agent. Additionally, further research should be conducted into the potential toxicity of this compound and its potential to interact with other compounds in the experiment. Finally, further research should be conducted into the potential of this compound to act as an inhibitor of other enzymes and receptors.

Synthesis Methods

Methyl 3-(3,4-dimethoxybenzamido)-5-phenylthiophene-2-carboxylate can be synthesized via a two-step reaction sequence. The first step involves the formation of the 3,4-dimethoxybenzamido group from benzamide and p-dimethoxybenzaldehyde. This reaction is catalyzed by a base, such as sodium hydroxide or potassium carbonate, and is typically carried out at temperatures between 80 and 100 °C. The second step involves the formation of the thiophene ring from the 3,4-dimethoxybenzamido group and ethyl thiophene-2-carboxylate. This reaction is catalyzed by a base, such as sodium hydroxide or potassium carbonate, and is typically carried out at temperatures between 80 and 100 °C.